Octreotide trifluoroacetate salt (Dimer, Parallel)

• IUPAC Name: (4R,7S,10S,13R,16S,19R,24R,27S,30R,33S,36S,39R)-10,33-bis(4-aminobutyl)-19,24-bis[[(2R)-2-amino-3-phenylpropanoyl]amino]-16,27-dibenzyl-4-N,39-N-bis[(2R,3R)-1,3-dihydroxybutan-2-yl]-7,36-bis[(1R)-1-hydroxyethyl]-13,30-bis(1H-indol-3-ylmethyl)-6,9,12,15,18,25,28,31,34,37-decaoxo-1,2,21,22-tetrathia-5,8,11,14,17,26,29,32,35,38-decazacyclotetracontane-4,39-dicarboxamide;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C98H132N20O20S4.C2HF3O2/c1-55(121)77(49-119)111-95(135)81-53-141-142-54-82(96(136)112-78(50-120)56(2)122)116-98(138)84(58(4)124)118-88(128)72(38-22-24-40-100)106-92(132)76(46-64-48-104-70-36-20-18-34-66(64)70)110-90(130)74(44-62-31-15-8-16-32-62)108-94(134)80(114-86(126)68(102)42-60-27-11-6-12-28-60)52-140-139-51-79(113-85(125)67(101)41-59-25-9-5-10-26-59)93(133)107-73(43-61-29-13-7-14-30-61)89(129)109-75(45-63-47-103-69-35-19-17-33-65(63)69)91(131)105-71(37-21-23-39-99)87(127)117-83(57(3)123)97(137)115-81;3-2(4,5)1(6)7/h5-20,25-36,47-48,55-58,67-68,71-84,103-104,119-124H,21-24,37-46,49-54,99-102H2,1-4H3,(H,105,131)(H,106,132)(H,107,133)(H,108,134)(H,109,129)(H,110,130)(H,111,135)(H,112,136)(H,113,125)(H,114,126)(H,115,137)(H,116,138)(H,117,127)(H,118,128);(H,6,7)/t55-,56-,57-,58-,67-,68-,71+,72+,73+,74+,75-,76-,77-,78-,79+,80+,81+,82+,83+,84+;/m1./s1
• InChI Key: LUSPXROKXWWHOM-GZFVIQAPSA-N
• Canonical SMILES: CC(C1C(=O)NC(CSSCC(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(CSSCC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N1)CCCCN)CC2=CNC3=CC=CC=C32)CC4=CC=CC=C4)NC(=O)C(CC5=CC=CC=C5)N)NC(=O)C(CC6=CC=CC=C6)N)CC7=CC=CC=C7)CC8=CNC9=CC=CC=C98)CCCCN)C(C)O)C(=O)NC(CO)C(C)O)C(=O)NC(CO)C(C)O)O.C(=O)(C(F)(F)F)O
• Isomeric SMILES: C[C@H]([C@H]1C(=O)N[C@@H](CSSC[C@H](NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@H](NC(=O)[C@@H](NC(=O)[C@H](CSSC[C@@H](C(=O)N[C@H](C(=O)N[C@@H](C(=O)N[C@H](C(=O)N1)CCCCN)CC2=CNC3=CC=CC=C32)CC4=CC=CC=C4)NC(=O)[C@@H](CC5=CC=CC=C5)N)NC(=O)[C@@H](CC6=CC=CC=C6)N)CC7=CC=CC=C7)CC8=CNC9=CC=CC=C98)CCCCN)[C@@H](C)O)C(=O)N[C@H](CO)[C@@H](C)O)C(=O)N[C@H](CO)[C@@H](C)O)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C100H133F3N20O22S4
• Molecular Weight: 2152.5 g/mol

Description

Octreotide trifluoroacetate salt (Dimer, Parallel) is a synthetic octapeptide molecule derived from the natural hormone somatostatin. It has been used in scientific research for decades due to its ability to inhibit the release of several hormones, including growth hormone and glucagon. It has been shown to have a variety of biochemical and physiological effects, and its use in laboratory experiments has both advantages and limitations.

Scientific Research Applications

Octreotide trifluoroacetate salt (Dimer, Parallel) has been used in a variety of scientific research applications. It has been used to study the effects of somatostatin on cell growth and differentiation, as well as its effects on the release of hormones. It has also been used to study the effects of the drug on the cardiovascular system, the endocrine system, and the central nervous system. Additionally, it has been used to study the effects of somatostatin on the metabolism of glucose and lipids, as well as its effects on the regulation of appetite and body weight.

Mechanism of Action

Target of Action

Octreotide trifluoroacetate salt (Dimer, Parallel), also known as MFCD30748663, is a potential impurity of octreotide

Mode of Action

As a potential impurity of octreotide , it may share some similarities with the parent compound. Octreotide is a somatostatin analog that binds to somatostatin receptors, inhibiting the release of growth hormone.

Result of Action

As a potential impurity of octreotide , its effects might be related to the regulation of growth hormone release.

Action Environment

It’s worth noting that the compound should be stored at temperatures below -15°c .

Advantages and Limitations for Lab Experiments

The use of octreotide trifluoroacetate salt (Dimer, Parallel) in laboratory experiments has both advantages and limitations. One of the main advantages of using this molecule is its ability to inhibit the release of several hormones, including growth hormone and glucagon. Additionally, it has been shown to have a variety of biochemical and physiological effects, which makes it a useful tool for studying the effects of somatostatin on cell growth and differentiation. However, one of the main limitations of using this molecule is its instability, which can lead to decreased potency over time. Additionally, its effects can be difficult to control, and it can be difficult to obtain consistent results.

Future Directions

The use of octreotide trifluoroacetate salt (Dimer, Parallel) in scientific research has the potential to lead to a variety of future directions. One potential future direction is the development of new drugs that target somatostatin receptors in order to treat a variety of diseases. Additionally, it could be used to study the effects of somatostatin on the regulation of appetite and body weight, as well as the effects of somatostatin on the metabolism of glucose and lipids. Additionally, it could be used to study the effects of somatostatin on the cardiovascular system, the endocrine system, and the central nervous system. Finally, it could be used to study the effects of somatostatin on cell growth and differentiation.

Synthesis Methods

Octreotide trifluoroacetate salt (Dimer, Parallel) is synthesized using a solid-phase peptide synthesis (SPPS) method. This method involves the sequential coupling of amino acids to a peptide chain, with the use of a resin support to hold the peptide chain in place. The peptide chain is then cleaved from the resin support and purified. The octreotide trifluoroacetate salt (Dimer, Parallel) is then formed by the addition of trifluoroacetic acid to the peptide chain.